Cas no 1803595-91-6 (2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride)

2-(4-Chlorophenyl)cycloheptan-1-amine hydrochloride is a synthetic organic compound featuring a cycloheptane backbone substituted with a 4-chlorophenyl group and an amine functionality, isolated as its hydrochloride salt. This structure imparts stability and solubility in polar solvents, making it suitable for pharmaceutical and chemical research applications. The chlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in biological studies. The hydrochloride form ensures consistent handling and storage characteristics. This compound may serve as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry, where its rigid cycloheptane framework could be leveraged for structure-activity relationship investigations. Its well-defined crystalline properties facilitate analytical characterization.

2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride structure

1803595-91-6 structure

Product Name:2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride

CAS No:1803595-91-6

MF:

MW:

MDL:MFCD28383886

CID:4617085

PubChem ID:112756607

Update Time:2025-08-04

2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chlorophenyl)cycloheptan-1-amine Hydrochloride
- 2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride
- MDL： MFCD28383886

2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C613913-10mg	2-(4-Chlorophenyl)cycloheptan-1-amine Hydrochloride	1803595-91-6		10mg	$ 70.00	2022-06-06
TRC	C613913-50mg	2-(4-Chlorophenyl)cycloheptan-1-amine Hydrochloride	1803595-91-6		50mg	$ 250.00	2022-06-06
TRC	C613913-100mg	2-(4-Chlorophenyl)cycloheptan-1-amine Hydrochloride	1803595-91-6		100mg	$ 365.00	2022-06-06
Enamine	EN300-205099-0.05g	2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride	1803595-91-6	95%	0.05g	$226.0	2023-09-16
Enamine	EN300-205099-0.1g	2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride	1803595-91-6	95%	0.1g	$337.0	2023-09-16
Enamine	EN300-205099-0.25g	2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride	1803595-91-6	95%	0.25g	$481.0	2023-09-16
Enamine	EN300-205099-0.5g	2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride	1803595-91-6	95%	0.5g	$758.0	2023-09-16
Enamine	EN300-205099-1.0g	2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride	1803595-91-6	95%	1g	$971.0	2023-05-31
Enamine	EN300-205099-2.5g	2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride	1803595-91-6	95%	2.5g	$1903.0	2023-09-16
Enamine	EN300-205099-5.0g	2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride	1803595-91-6	95%	5g	$2816.0	2023-05-31

2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride

2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride: A Comprehensive Overview

2-(4-Chlorophenyl)cycloheptan-1-amine hydrochloride (CAS No. 1803595-91-6) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPCA-HCl, is a derivative of cycloheptane and features a chlorophenyl substituent, making it a valuable candidate for various biological and pharmacological studies.

The chemical structure of 2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride consists of a seven-membered cycloheptane ring with an amine group attached to the second carbon atom. The presence of the 4-chlorophenyl substituent introduces additional complexity and potential for interaction with biological targets. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in experimental and clinical settings.

Recent research has highlighted the potential applications of CPCA-HCl in the development of novel therapeutic agents. Studies have shown that this compound exhibits selective binding to specific receptors, which can be leveraged to modulate various physiological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that CPCA-HCl has potent activity against certain types of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders.

In addition to its receptor-binding properties, CPCA-HCl has been investigated for its potential as a lead compound in the development of drugs for treating pain and inflammation. Preclinical studies have shown that this compound can effectively reduce inflammation and pain responses in animal models, suggesting its potential as an analgesic and anti-inflammatory agent. These findings have sparked interest among researchers and pharmaceutical companies looking to develop new treatments for chronic pain conditions.

The pharmacokinetic properties of CPCA-HCl have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows for targeted delivery to the central nervous system (CNS). This property makes it a promising candidate for treating CNS disorders such as Alzheimer's disease and Parkinson's disease.

Safety and toxicity profiles are critical considerations in drug development, and several studies have evaluated these aspects for CPCA-HCl. In vitro and in vivo experiments have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

The synthesis of CPCA-HCl involves multi-step reactions, including the formation of the cycloheptane ring and the introduction of the 4-chlorophenyl substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride (CAS No. 1803595-91-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and low toxicity profile make it an attractive candidate for further investigation and potential clinical use. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, CPCA-HCl is likely to play a significant role in the development of novel treatments for various diseases.